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CAS No.: 25262-57-1
Cat. No.: B2712951

Get Quote

Executive Summary

Fenpropimorph is a highly optimized sterol biosynthesis inhibitor (SBI) used extensively in
agriculture to control powdery mildew in cereals. It functions as a high-affinity transition state
analog, mimicking the carbocationic intermediates of fungal sterol enzymes.[1]

4-(3-Phenylpropyl)morpholine represents the "stripped-down" pharmacophore.[1] While it
retains the core nitrogen-phenylpropyl motif required for binding to certain receptors (notably
mammalian Sigma receptors), it lacks the critical steric bulk (tert-butyl and methyl substitutions)
necessary for potent fungicidal activity.[1] This molecule serves primarily as a structural
template in Structure-Activity Relationship (SAR) studies rather than a commercial therapeutic.

[1]

Part 1: Structural & Physicochemical Analysis

The transition from 4-(3-Phenylpropyl)morpholine to Fenpropimorph illustrates the principle
of molecular engineering—modifying a scaffold to increase lipophilicity (

) and steric complementarity.[1]
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4-(3- .
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CAS Number 21297-84-7 (Generic/Analog) 67564-91-4

Molecular Formula

Molecular Weight ~205.30 g/mol 303.48 g/mol
Lipophilicity (LogP) ~1.5 - 2.0 (Moderate) ~5.2 (High)
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Structural Logic Diagram (SAR)

The following diagram illustrates how Fenpropimorph is derived from the basic scaffold to
optimize enzyme inhibition.
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Figure 1: Structural optimization pathway transforming the basic phenylpropyl-morpholine
scaffold into the active fungicide Fenpropimorph.[1]

Part 2: Mechanism of Action & Pharmacology
The "Carbocation Mimicry" Hypothesis

Both molecules contain a basic nitrogen atom (morpholine ring) which is protonated at
physiological pH. This positive charge allows the molecule to mimic the high-energy
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carbocationic intermediate formed during the reduction of sterols.

e Fenpropimorph: The cis-2,6-dimethyl groups on the morpholine ring lock the molecule into a
specific conformation that fits tightly into the active site of fungal enzymes. The tert-buty! tail
anchors the molecule in the lipophilic channel of the enzyme.

* 4-(3-Phenylpropyl)morpholine: Lacks the hydrophobic anchor and the conformational lock.
[1] While it can enter the active site, it binds with significantly lower affinity (

) and is easily displaced by the natural substrate.

Target Specificity

o Fungal Sterol Biosynthesis (Fenpropimorph Target): Fenpropimorph acts as a dual inhibitor
in the ergosterol pathway:

o -Reductase (ERG24): Prevents reduction of the C14 double bond.[1]
o -Isomerase (ERG2): Prevents the shift of the double bond.

o Result: Accumulation of abnormal sterols (ignosterol, fecosterol)

Membrane leakage

Fungal death.

o Sigma Receptors (Shared Target): Both molecules show affinity for mammalian Sigma-1
receptors (

R).[1] The N-(3-phenylpropyl) moiety is a classic pharmacophore for Sigma binding.[1]

o Implication: 4-(3-Phenylpropyl)morpholine is often used in neuroscience research to
study Sigma receptor modulation, whereas Fenpropimorph's Sigma activity is considered
an off-target toxicological effect in non-target organisms.[1]
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Figure 2: Dual inhibition points of Fenpropimorph in the fungal ergosterol biosynthesis pathway.

[1][2]

Part 3: Synthetic Pathways[1]

The synthesis of the analog is straightforward, whereas Fenpropimorph requires
stereochemical control and specific precursors.

Synthesis of 4-(3-Phenylpropyl)morpholine (Analog)

Reagents: Morpholine + 1-Chloro-3-phenylpropane.[1] Conditions: Basic conditions (

), Reflux in Acetonitrile/Toluene. Mechanism: Simple
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alkylation.

Synthesis of Fenpropimorph (Optimized)

Reagents: 3-(4-tert-butylphenyl)-2-methylpropanal + 2,6-Dimethylmorpholine.[1] Conditions:
Reductive Amination (

, Pd/C or

). Complexity: Requires the synthesis of the specific branched aldehyde ("Lilial" analog) and
results in a mixture of enantiomers (typically applied as a racemate).

Part 4: Experimental Protocols
Protocol: Sterol Profile Analysis (Differentiation Assay)

To experimentally distinguish the biological activity of these two compounds, researchers
analyze the sterol composition of treated yeast (Saccharomyces cerevisiae) or fungal cultures.

Objective: Confirm Fenpropimorph activity via accumulation of specific precursors
(ignosterol/fecosterol), which will be absent or minimal with the analog.

Step-by-Step Methodology:
e Culture Treatment:
o Inoculate S. cerevisiae (wild type) in YPD broth.

o Treat Group A with Fenpropimorph (

).

o Treat Group B with 4-(3-Phenylpropyl)morpholine (
)[1]

o Incubate at
for 16—24 hours (mid-log phase).

e Saponification & Extraction:
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o Harvest cells by centrifugation (
, 5 min).
o Resuspend pellets in

of
in methanol (w/v).

o Heat at

for 90 minutes (Saponification).

o Extract non-saponifiable lipids (sterols) using

-heptane (
)[1]

e Derivatization:

o Evaporate heptane under

stream.

o Resuspend residue in

BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) +
TMCS.[1]

o Incubate at

for 30 mins to form TMS-derivatives.

e GC-MS Analysis:

o Column: DB-5ms or equivalent non-polar capillary column.[1]

o Carrier Gas: Helium (
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).
o Temp Program:
(2 min)

at

o Detection: El Mass Spec (scan range 50-500 m/z).
Expected Results:

o Fenpropimorph: Disappearance of Ergosterol peak; appearance of large peaks for Ignosterol
and Fecosterol (precursors).

e 4-(3-Phenylpropyl)morpholine: Dominant Ergosterol peak (similar to control), indicating
lack of effective enzyme inhibition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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